Cas no 1858406-92-4 (1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl-)

• Product Name: 1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl-
• CAS No: 1858406-92-4
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5275623
• Update Time: 2025-11-03

1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl-

• Inchi： 1S/C8H13N3OS/c1-5-6(13-11-10-5)7(12)8(4-9)2-3-8/h7,12H,2-4,9H2,1H3
• InChI Key： MMIRRRSUGURYMT-UHFFFAOYSA-N
• SMILES： C(C1SN=NC=1C)(C1(CC1)CN)O

Additional information on 1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl-

Research Brief on 1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl- (CAS: 1858406-92-4)

The compound 1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl- (CAS: 1858406-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the compound's role as a versatile scaffold in drug discovery. The presence of the 1,2,3-thiadiazole moiety, combined with the cyclopropyl and aminomethyl groups, imparts distinct chemical properties that make it suitable for targeting various biological pathways. Studies have demonstrated its efficacy in modulating enzyme activity, particularly in the context of inflammatory and infectious diseases.

One of the key findings from recent research is the compound's ability to inhibit specific bacterial enzymes, suggesting its potential as an antibacterial agent. In vitro assays have shown promising results against drug-resistant strains, with minimal cytotoxicity to human cells. These findings position the compound as a candidate for further development in the fight against antimicrobial resistance.

In addition to its antibacterial properties, the compound has also been investigated for its anti-inflammatory effects. Mechanistic studies reveal that it can interfere with the signaling pathways involved in inflammation, potentially offering a new approach to treating chronic inflammatory conditions. The compound's unique structure allows it to bind selectively to target proteins, reducing off-target effects.

The synthesis of 1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl- has been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process, making it more scalable for industrial applications. These advancements are critical for the compound's transition from the laboratory to clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are exploring structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1,2,3-Thiadiazole-5-methanol, α-[1-(aminomethyl)cyclopropyl]-4-methyl- represents a promising candidate in the field of medicinal chemistry. Its multifaceted biological activity and optimized synthesis pathways highlight its potential for therapeutic applications. Future research should focus on addressing the remaining challenges to fully realize its clinical potential.